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Compound of Interest

Compound Name: 2-Fluoro-4-methylbenzaldehyde

Cat. No.: B137498 Get Quote

Safety Data Profile: 2-Fluoro-4-
methylbenzaldehyde
An In-Depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Fluoro-4-
methylbenzaldehyde (CAS No. 146137-80-6), a key intermediate in various organic synthesis

applications. The information is compiled from publicly available Safety Data Sheets (SDS) and

chemical databases, intended to inform safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties
2-Fluoro-4-methylbenzaldehyde is a substituted aromatic aldehyde. Its core physical and

chemical characteristics are summarized below, providing essential data for experimental

planning and risk assessment.
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Identifier Value Source

Chemical Name
2-Fluoro-4-

methylbenzaldehyde
N/A

Synonyms
3-Fluoro-4-formyltoluene, 2-

Fluoro-p-tolualdehyde
[1]

CAS Number 146137-80-6 [1]

Molecular Formula C₈H₇FO [1]

Molecular Weight 138.14 g/mol [1]

Physical Property Value Source

Physical State
Liquid, Clear Colourless to

Pale Yellow
[2][3]

Boiling Point 202.1 - 205 °C at 760 mmHg [4][5]

Flash Point 84.3 °C N/A

Density (Predicted) 1.136 g/cm³ [2][4]

Refractive Index ~1.524 [2]

Sensitivity Air Sensitive [5]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Fluoro-4-methylbenzaldehyde is classified with several hazards. This information is

critical for understanding the potential risks associated with its handling.
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GHS Classification Hazard Class Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3 H402: Harmful to aquatic life

GHS Label Elements:

Pictogram:

Signal Word:Warning

Precautionary Statements (Selected):

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/ eye protection/ face protection.[5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile
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While specific quantitative toxicological studies for 2-Fluoro-4-methylbenzaldehyde are not

extensively available in the public domain, the GHS classification implies certain toxicity

ranges. To the best of current knowledge, the chemical, physical, and toxicological properties

have not been thoroughly investigated.

Toxicological Endpoint Classification Quantitative Data

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

LD50: 300 - 2000 mg/kg

(estimated range). No specific

experimental value is publicly

available.

Acute Dermal Toxicity No data available No data available

Acute Inhalation Toxicity No data available No data available

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.
No data available

Experimental Protocols
The hazard classifications are determined by standardized experimental protocols, typically

following OECD (Organisation for Economic Co-operation and Development) Guidelines for the

Testing of Chemicals. The methodologies for the key hazards identified are outlined below.

4.1. Acute Oral Toxicity (OECD 420: Fixed Dose Procedure)

Principle: This method is an alternative to the classical LD50 test and aims to identify a dose

that causes evident toxicity without causing mortality. It allows for classification into GHS

categories.

Methodology: The test substance is administered orally by gavage to fasted animals

(typically female rats) in a sequential manner. The starting dose is selected from one of four

fixed levels (5, 50, 300, 2000 mg/kg). The outcome of the first animal (survival or evident

toxicity) determines the dosing for the next animal (same dose, higher, or lower). Animals are

observed for a minimum of 14 days for signs of toxicity, and all mortalities are recorded.
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4.2. Skin Irritation (OECD 404: Acute Dermal Irritation/Corrosion or OECD 439: In Vitro Skin

Irritation)

Principle (In Vivo): The potential for a substance to cause reversible inflammatory changes to

the skin is assessed.

Methodology (In Vivo, OECD 404): A small amount of the test substance (0.5 mL for liquids)

is applied to a shaved patch of skin on a test animal (typically an albino rabbit). The patch is

covered with a gauze dressing for a 4-hour exposure period. After removal, the skin is

observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1,

24, 48, and 72 hours). The severity of the lesions is scored to determine the irritation

category.

Methodology (In Vitro, OECD 439): This method uses a reconstructed human epidermis

(RhE) model. The test chemical is applied topically to the tissue. Irritant chemicals are

identified by their ability to decrease cell viability below a defined threshold (e.g., ≤ 50%),

which is measured using a colorimetric assay like the MTT assay.

4.3. Eye Irritation (OECD 405: Acute Eye Irritation/Corrosion)

Principle: This test evaluates the potential of a substance to produce reversible changes in

the eye.

Methodology: A single dose of the test substance is applied into the conjunctival sac of one

eye of an experimental animal (albino rabbit), with the other eye serving as a control. The

eyes are examined at 1, 24, 48, and 72 hours after application. Lesions of the cornea, iris,

and conjunctiva are scored. The use of analgesics and anesthetics is recommended to

minimize animal distress.

Safety and Handling Workflow
A systematic approach to handling 2-Fluoro-4-methylbenzaldehyde is essential to minimize

risk. The logical workflow from hazard identification to emergency response is depicted below.
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1. Hazard Identification

2. Risk Assessment & Control

3. Safe Handling Procedures 4. Emergency Response

Chemical Hazards
(Combustible, Harmful)

Health Hazards
(Skin/Eye/Resp. Irritant)

Environmental Hazards
(Harmful to aquatic life)

Evaluate Exposure Routes
(Inhalation, Dermal, Ingestion)

Implement Control Measures

Engineering Controls
(Fume Hood, Ventilation)

Spill Response
(Absorb, Collect, Ventilate)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Storage
(Tightly closed, Inert Gas, 2-8°C)

Fire Fighting
(Dry Chemical, CO2, Foam)

First Aid Measures
(Rinse Skin/Eyes, Fresh Air)

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-Fluoro-4-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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